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An In-Depth Technical Guide to the Spectroscopic Data of Allyl Anthranilate

Introduction
Allyl anthranilate (prop-2-en-1-yl 2-aminobenzoate) is an organic compound classified as a

benzoic acid ester.[1] With the chemical formula C₁₀H₁₁NO₂, it is recognized for its floral, grape,

and green aroma, finding use in the flavor and fragrance industry.[1][2] A thorough

understanding of its molecular structure is paramount for quality control, reaction monitoring,

and ensuring its purity. Spectroscopic techniques such as Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for

the unambiguous structural elucidation and characterization of this molecule.

This guide provides a detailed analysis of the spectroscopic data of Allyl anthranilate, offering

insights into the interpretation of its spectra and the experimental protocols for data acquisition.

The information presented herein is intended for researchers, scientists, and professionals in

drug development and analytical chemistry who require a comprehensive understanding of this

compound's spectroscopic profile.
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Molecular Structure and Analysis Workflow
A clear visualization of the molecular structure is fundamental to interpreting its spectroscopic

data. The workflow for a comprehensive analysis involves a multi-technique approach to

elucidate the different aspects of the molecular structure.

Caption: Molecular Structure of Allyl Anthranilate.
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Caption: General workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For Allyl anthranilate, ¹H and ¹³C NMR provide detailed information about the

chemical environment of each proton and carbon atom.

¹H NMR Data (Predicted)
The proton NMR spectrum of Allyl anthranilate will exhibit characteristic signals for both the

aromatic and allyl moieties. The predicted chemical shifts (δ) in ppm relative to a TMS standard
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are presented below. These predictions are based on the analysis of similar structures.[3][4][5]

[6][7][8][9]

Protons
Predicted δ
(ppm)

Multiplicity Integration Assignment

H-a 5.90 - 6.10 ddt 1H -CH=

H-b, H-c 5.20 - 5.40 m 2H =CH₂

H-d 4.60 - 4.70 dt 2H -O-CH₂-

H-e 4.50 - 5.50 br s 2H -NH₂

H-f 7.80 - 7.90 dd 1H Ar-H

H-g 6.60 - 6.70 d 1H Ar-H

H-h 7.20 - 7.30 t 1H Ar-H

H-i 6.50 - 6.60 t 1H Ar-H

¹³C NMR Data (Predicted)
The ¹³C NMR spectrum provides information on the different carbon environments in Allyl
anthranilate. Predicted chemical shifts are based on data from analogous compounds.[10][11]

[12][13][14]
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Carbon Predicted δ (ppm) Assignment

C-1 168 - 170 C=O

C-2 150 - 152 Ar-C-NH₂

C-3 110 - 112 Ar-C

C-4 134 - 136 Ar-CH

C-5 116 - 118 Ar-CH

C-6 131 - 133 Ar-CH

C-7 115 - 117 Ar-CH

C-8 65 - 67 -O-CH₂-

C-9 132 - 134 -CH=

C-10 118 - 120 =CH₂

Interpretation of NMR Spectra
The ¹H NMR spectrum is characterized by distinct regions. The downfield region (6.5-8.0 ppm)

corresponds to the aromatic protons. The ortho-disubstituted pattern of the benzene ring leads

to complex splitting. The proton ortho to the ester group (H-f) is expected to be the most

deshielded. The allyl group protons appear in the region of 4.6-6.1 ppm. The methine proton (-

CH=) will appear as a multiplet due to coupling with the terminal vinyl protons and the

methylene protons. The terminal vinyl protons (=CH₂) will also show complex splitting due to

geminal and vicinal coupling.[4] The methylene protons adjacent to the ester oxygen (-O-CH₂-)

are deshielded and appear around 4.6-4.7 ppm. The broad singlet for the amine protons (-NH₂)

can vary in chemical shift and may exchange with D₂O.

In the ¹³C NMR spectrum, the carbonyl carbon of the ester is the most downfield signal (168-

170 ppm). The aromatic carbons appear between 110 and 152 ppm, with the carbon attached

to the amino group being the most shielded among the substituted carbons. The allyl group

carbons are observed with the -O-CH₂- carbon around 65-67 ppm, the -CH= carbon at 132-134

ppm, and the =CH₂ carbon at 118-120 ppm.
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Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of Allyl anthranilate in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the

instrument to ensure homogeneity of the magnetic field.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H NMR spectrum.

Typical parameters: spectral width of 12-16 ppm, 32-64 scans, relaxation delay of 1-2

seconds, and a 30-45 degree pulse angle.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: spectral width of 200-220 ppm, 1024 or more scans (due to the low

natural abundance of ¹³C), and a relaxation delay of 2-5 seconds.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID). Calibrate the chemical shifts using the residual

solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation at specific wavenumbers.

IR Data
The IR spectrum of Allyl anthranilate will show characteristic absorption bands for the ester,

amine, aromatic, and alkene functional groups.[15]
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3500 Medium
N-H stretch (asymmetric and

symmetric)

3000 - 3100 Medium
=C-H stretch (aromatic and

alkene)

2850 - 3000 Medium -C-H stretch (aliphatic)

1710 - 1730 Strong C=O stretch (ester)

1600 - 1620 Medium C=C stretch (aromatic)

1640 - 1650 Medium-Weak C=C stretch (alkene)

1200 - 1300 Strong C-O stretch (ester)

1000 - 1100 Strong C-O stretch (ester)

750 - 800 Strong
C-H bend (ortho-disubstituted

aromatic)

Interpretation of IR Spectrum
The most prominent peak in the IR spectrum will be the strong absorption from the ester

carbonyl (C=O) stretch around 1710-1730 cm⁻¹. The presence of the primary amine is

confirmed by two medium intensity peaks in the 3400-3500 cm⁻¹ region corresponding to the

asymmetric and symmetric N-H stretching vibrations. The aromatic and alkene =C-H stretches

are observed just above 3000 cm⁻¹. The two strong C-O stretching bands of the ester group

are expected in the 1000-1300 cm⁻¹ region. The out-of-plane C-H bending vibration for the

ortho-disubstituted aromatic ring will give a strong band in the 750-800 cm⁻¹ range.

Experimental Protocol for IR Spectroscopy
Sample Preparation: For a liquid sample like Allyl anthranilate, a thin film can be prepared

by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#spectroscopic-data-of-allyl-anthranilate-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record a background spectrum of the clean salt plates.

Place the sample in the spectrometer and record the sample spectrum.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of

4000-400 cm⁻¹.

Data Processing: The instrument software automatically subtracts the background spectrum

from the sample spectrum to generate the final IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

MS Data
The mass spectrum of Allyl anthranilate can be obtained using Gas Chromatography-Mass

Spectrometry (GC-MS) with Electron Ionization (EI).[1][16]

m/z Relative Intensity Possible Fragment

177 High [M]⁺ (Molecular Ion)

120 High [M - C₃H₅O]⁺ or [C₇H₆NO]⁺

92 Medium [C₆H₆N]⁺

41 High [C₃H₅]⁺ (Allyl cation)

Interpretation of MS Spectrum
The molecular ion peak ([M]⁺) is expected at an m/z of 177, corresponding to the molecular

weight of Allyl anthranilate (C₁₀H₁₁NO₂).[16] A common fragmentation pathway for esters is

the cleavage of the C-O bond, leading to the formation of an acylium ion. In this case, the loss

of the allyloxy radical would result in a fragment with m/z 120. Another significant fragmentation

is the loss of the allyl group, which can lead to various rearrangements. The allyl cation itself is

a stable carbocation and is expected to be observed at m/z 41.[17]
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Experimental Protocol for Mass Spectrometry (GC-MS)
Sample Preparation: Prepare a dilute solution of Allyl anthranilate (e.g., 1 mg/mL) in a

volatile organic solvent such as dichloromethane or ethyl acetate.

Instrument Setup: Use a GC-MS system equipped with a suitable capillary column (e.g., a

non-polar column like DB-5).

GC Method:

Set the injector temperature to 250 °C.

Use a temperature program for the oven, for example, starting at 50 °C, holding for 2

minutes, then ramping up to 280 °C at a rate of 10 °C/min.

Use helium as the carrier gas.

MS Method:

Use Electron Ionization (EI) at 70 eV.

Set the ion source temperature to 230 °C and the quadrupole temperature to 150 °C.

Scan a mass range of m/z 40-400.

Data Analysis: Identify the peak corresponding to Allyl anthranilate in the total ion

chromatogram and analyze its mass spectrum.

Conclusion
The spectroscopic characterization of Allyl anthranilate through NMR, IR, and MS provides a

comprehensive understanding of its molecular structure. The combination of these techniques

allows for the unambiguous identification of its functional groups, the mapping of its carbon-

hydrogen framework, and the confirmation of its molecular weight and fragmentation patterns.

The data and protocols presented in this guide serve as a valuable resource for researchers

and scientists working with this compound, ensuring its accurate identification and quality

assessment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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